N-(2,5-dimethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of organic molecules that often exhibit significant biological activity, making them of interest in medicinal chemistry and drug design. The core structure combines elements from piperidine and benzoyl groups, suggesting it could interact with biological targets in unique ways.
Synthesis Analysis
Molecular Structure Analysis
Molecular structure analysis of similar compounds typically employs techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These analyses reveal the spatial arrangement of atoms within the molecule and can indicate how structural features might influence biological activity (C. Sanjeevarayappa et al., 2015).
Chemical Reactions and Properties
Chemical properties of compounds in this class are influenced by their functional groups. For instance, the presence of the piperidine and dimethoxyphenyl groups can affect the molecule's reactivity towards electrophiles and nucleophiles, as well as its acid-base behavior. These compounds can participate in various organic reactions, including those involving their carbonyl group, such as reductions and nucleophilic additions (J.V.Guna et al., 2009).
Physical Properties Analysis
The physical properties, including solubility, melting point, and boiling point, are crucial for understanding the compound's behavior in biological systems and its formulation into drugs. These properties are typically determined experimentally and are influenced by the molecular structure, particularly the distribution of polar and nonpolar regions in the molecule.
Chemical Properties Analysis
The chemical stability, reactivity, and interactions of these compounds with biological molecules (e.g., proteins and nucleic acids) are key aspects of their chemical properties analysis. These characteristics are essential for assessing the compound's potential as a pharmacological agent, including its mechanism of action at the molecular level.
References (Sources)
- Hai-bo Wang, Jia-Hui Chen, Yue‐Qing Pu, Jin-tang Wang, (2004). "1‐[(2,6‐Dimethylphenyl)aminocarbonylmethyl]‐4‐{[3‐(4‐nitrophenyl)‐1,2,4‐oxadiazol‐5‐yl]methyl}piperazine" (Wang et al., 2004).
- C. Sanjeevarayappa, Pushpa Iyengar, K. E. Manoj Kumar, P. A. Suchetan, (2015). "Synthesis, Characterization, X-ray Diffraction Studies, and Biological Evaluation of Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate" (Sanjeevarayappa et al., 2015).
- J.V.Guna, V.N.Patolia, A.U.Patel, D.M.Purohit, (2009). "Synthesis and biological screening of 4-[(4-chlorophenyl)(phenyl) methyl]piperazine-1-yl-aroylamino/1-arylsulphonamido/-4-arylidene-2-(4-methoxyphenyl)-5-oxo-imidazolines" (J.V.Guna et al., 2009).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O4/c1-15-6-4-5-7-18(15)22(26)24-12-10-16(11-13-24)21(25)23-19-14-17(27-2)8-9-20(19)28-3/h4-9,14,16H,10-13H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJSGWMIGNSQLFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)NC3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethoxyphenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.